Cas no 1188264-62-1 (2-(3-(4-Bromophenyl)oxetan-3-yl)acetonitrile)

2-(3-(4-Bromophenyl)oxetan-3-yl)acetonitrile is a versatile synthetic intermediate used in organic and medicinal chemistry. Its structure features a 4-bromophenyl-substituted oxetane ring coupled with an acetonitrile moiety, offering unique reactivity for further functionalization. The oxetane ring enhances metabolic stability and solubility, while the bromophenyl group provides a handle for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The nitrile functionality allows for transformations into carboxylic acids, amides, or tetrazoles. This compound is particularly valuable in pharmaceutical research for the development of bioactive molecules, where its balanced lipophilicity and steric properties contribute to optimized drug-like characteristics. Its well-defined synthetic pathway ensures consistent purity and scalability.

2-(3-(4-Bromophenyl)oxetan-3-yl)acetonitrile structure

1188264-62-1 structure

Product Name:2-(3-(4-Bromophenyl)oxetan-3-yl)acetonitrile

CAS No:1188264-62-1

MF:C₁₁H₁₀BrNO

MW:252.10720205307

CID:95250

PubChem ID:53302119

Update Time:2025-06-24

2-(3-(4-Bromophenyl)oxetan-3-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

- 2-(3-(4-Bromophenyl)oxetan-3-yl)acetonitrile
- 2-[3-(4-bromophenyl)oxetan-3-yl]acetonitrile
- DTXSID70693307
- [3-(4-Bromophenyl)oxetan-3-yl]acetonitrile
- A910556
- 1188264-62-1
- AKOS015899597
- DB-312534
- MDL： MFCD11850048
- Inchi： 1S/C11H10BrNO/c12-10-3-1-9(2-4-10)11(5-6-13)7-14-8-11/h1-4H,5,7-8H2
- InChI Key： NGVIIZPMMYGZJZ-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)C1(CC#N)COC1

Computed Properties

Exact Mass: 250.99458g/mol
Monoisotopic Mass: 250.99458g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 245
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 33Å²

2-(3-(4-Bromophenyl)oxetan-3-yl)acetonitrile Security Information

Storage Condition：Sealed in dry,2-8°C

2-(3-(4-Bromophenyl)oxetan-3-yl)acetonitrile Pricemore >>

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